2-Phenylacryloyl chloride
Cat. No. B3142936
Key on ui cas rn:
51491-68-0
M. Wt: 166.6 g/mol
InChI Key: ZNOOSYZCRJQUNO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09051448B2
Procedure details
is prepared by treating 2-phenyl-acrylic acid with thionyl chloride to afford 2-phenyl-acryloyl chloride. The latter is subsequently treated with N-methylalanine in dichloromethane according to the following literature: H. P. Ward, E. F. Jenkins J. Org. Chem. 1945, 10, 371-373.
Identifiers
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REACTION_CXSMILES
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[C:1]1([C:7](=[CH2:11])[C:8](O)=[O:9])[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1.S(Cl)([Cl:14])=O>>[C:1]1([C:7](=[CH2:11])[C:8]([Cl:14])=[O:9])[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C1(=CC=CC=C1)C(C(=O)O)=C
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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S(=O)(Cl)Cl
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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is prepared
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Outcomes
Product
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Name
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Type
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product
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Smiles
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C1(=CC=CC=C1)C(C(=O)Cl)=C
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
